B1575200 Dickkopf-related protein 1 (20-29)

Dickkopf-related protein 1 (20-29)

Cat. No. B1575200
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dickkopf-related protein 1

Scientific Research Applications

  • Role in Cancer Progression and Prognosis

    • DKK1 is involved in metastasis and invasion in various tumors, including intrahepatic cholangiocarcinoma, indicating its potential as a prognostic biomarker for poor outcomes in cancer patients (Shi et al., 2013).
    • It has been associated with bone pathologies and emerged as a potential biomarker for cancer progression and prognosis in malignancies like esophageal and gastric cancer (Mazon et al., 2016), (Giron Ramirez et al., 2021), (Gao et al., 2012).
  • Potential as a Biomarker in Various Diseases

    • Urinary DKK1 serves as a biomarker for monitoring kidney disease progression and assessing the effects of interventions in chronic kidney disease and acute kidney disease (Fang et al., 2020), (Thöni & Mayer, 2021).
    • Plasma DKK1 levels are associated with HIV-associated neurocognitive impairment, suggesting its role as a specific biomarker in HIV neuropathogenesis (Yu et al., 2017).
  • Involvement in Bone and Dental Health

    • DKK1 regulates bone formation and dental health. It is essential in maintaining skeletal homeostasis and influences osteogenic differentiation (Zhang et al., 2011), (Han et al., 2011).
    • DKK1-directed treatments have shown promise in stimulating bone formation, particularly in young growing rodents and in the context of traumatic injury (Li et al., 2011).
  • Implications in Immune Response and Inflammation

    • DKK1 has been implicated in the chronic systemic inflammation of diseases such as psoriasis, highlighting its potential role in inflammatory processes (Seifert et al., 2015).
  • Therapeutic Applications

    • Anti-DKK1 antibodies have been explored as potential therapeutic tools in cancer treatment due to their ability to inhibit cancer cell proliferation and growth, thereby presenting DKK1 as a target for passive cancer immunotherapy (Sato et al., 2010).

properties

sequence

ALGGHPLLGV

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Dickkopf-related protein 1 (20-29)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.